Cas no 2171146-22-6 ((2S)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidopropanoic acid)
(2S)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidopropanoic acid Chemical and Physical Properties
Names and Identifiers
-
- (2S)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidopropanoic acid
- 2171146-22-6
- EN300-1502372
- SCHEMBL24414058
- (2S)-2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylpropanamido]propanoic acid
-
- Inchi: 1S/C22H24N2O5/c1-13(20(25)24(3)14(2)21(26)27)23-22(28)29-12-19-17-10-6-4-8-15(17)16-9-5-7-11-18(16)19/h4-11,13-14,19H,12H2,1-3H3,(H,23,28)(H,26,27)/t13-,14-/m0/s1
- InChI Key: ODZVLFFTWWZLEA-KBPBESRZSA-N
- SMILES: O(C(N[C@@H](C)C(N(C)[C@H](C(=O)O)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2
Computed Properties
- Exact Mass: 396.16852187g/mol
- Monoisotopic Mass: 396.16852187g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 29
- Rotatable Bond Count: 7
- Complexity: 602
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 95.9Ų
(2S)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidopropanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1502372-0.05g |
(2S)-2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylpropanamido]propanoic acid |
2171146-22-6 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1502372-0.1g |
(2S)-2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylpropanamido]propanoic acid |
2171146-22-6 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1502372-0.25g |
(2S)-2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylpropanamido]propanoic acid |
2171146-22-6 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1502372-0.5g |
(2S)-2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylpropanamido]propanoic acid |
2171146-22-6 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1502372-1.0g |
(2S)-2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylpropanamido]propanoic acid |
2171146-22-6 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1502372-2.5g |
(2S)-2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylpropanamido]propanoic acid |
2171146-22-6 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1502372-5.0g |
(2S)-2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylpropanamido]propanoic acid |
2171146-22-6 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1502372-10.0g |
(2S)-2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylpropanamido]propanoic acid |
2171146-22-6 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1502372-50mg |
(2S)-2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylpropanamido]propanoic acid |
2171146-22-6 | 50mg |
$647.0 | 2023-09-27 | ||
| Enamine | EN300-1502372-100mg |
(2S)-2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylpropanamido]propanoic acid |
2171146-22-6 | 100mg |
$678.0 | 2023-09-27 |
(2S)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidopropanoic acid Related Literature
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
Additional information on (2S)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidopropanoic acid
Introduction to (2S)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidopropanoic Acid (CAS No. 2171146-22-6)
The compound (2S)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidopropanoic acid, identified by its CAS number 2171146-22-6, represents a significant advancement in the field of chemo-bio medicinal research. This intricate molecular structure, characterized by its stereochemical configuration and functional groups, has garnered considerable attention due to its potential applications in drug development and therapeutic interventions.
At the core of this compound's significance lies its unique stereochemistry, specifically the (2S) configuration of the chiral center. This stereochemical purity is crucial in pharmaceutical applications, as the biological activity of many drugs is highly dependent on their specific three-dimensional shape. The presence of multiple stereocenters in this molecule underscores the complexity and precision required in its synthesis, a challenge that has been addressed through advanced synthetic methodologies.
The molecular framework of (2S)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidopropanoic acid incorporates several key functional groups that contribute to its pharmacological properties. The (9H-fluoren-9-yl)methoxycarbonyl moiety, for instance, serves as a protecting group for the amine functionality, allowing for controlled release and activation in biological systems. This group is also known for its ability to enhance the solubility and bioavailability of attached molecules, making it a valuable component in drug design.
The amide linkage within the molecule plays a pivotal role in modulating its interactions with biological targets. Amides are well-documented for their ability to engage in hydrogen bonding, a key interaction mechanism in many drug-receptor complexes. The specific positioning of the amide group in this compound suggests potential applications in targeting enzymes and receptors involved in various metabolic pathways.
In recent years, there has been growing interest in the development of chiral auxiliaries and catalysts that can facilitate the asymmetric synthesis of complex molecules. The stereochemical integrity of (2S)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidopropanoic acid makes it an excellent candidate for such applications. Researchers have leveraged this compound to develop novel catalytic systems that can efficiently produce enantiomerically pure compounds, which are essential for many pharmaceuticals.
The utility of this compound extends beyond its role as a building block in drug synthesis. Its unique structural features make it a valuable tool for studying enzyme mechanisms and substrate specificity. By employing this compound as a probe, scientists can gain insights into how enzymes recognize and process substrates, which is critical for designing more effective drugs.
Recent studies have highlighted the potential of fluorene-based derivatives in medicinal chemistry due to their enhanced photophysical properties and stability. The incorporation of the (9H-fluoren-9-yl)methoxycarbonyl group into this compound not only improves its synthetic utility but also opens up possibilities for applications in photochemical therapies and bioimaging techniques. These advancements underscore the interdisciplinary nature of modern pharmaceutical research, where structural modifications can lead to novel therapeutic strategies.
The synthesis of such complex molecules often involves multi-step reactions that require precise control over reaction conditions. Advances in flow chemistry and continuous manufacturing have enabled more efficient production processes for compounds like this one. These techniques allow for better scalability and reproducibility, which are essential for transitioning from laboratory-scale research to industrial production.
The pharmacokinetic properties of (2S)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidopropanoic acid are also areas of active investigation. Understanding how the molecule is absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing its therapeutic efficacy and minimizing potential side effects. Computational modeling and experimental studies are being employed to predict and validate these properties, ensuring that the compound performs optimally when translated into clinical use.
In conclusion, the compound with CAS number 2171146-22-6 represents a significant contribution to the field of chemo-bio medicinal research. Its intricate structure, functional groups, and stereochemical purity make it a versatile tool for drug development and mechanistic studies. As research continues to uncover new applications and refine synthetic methodologies, compounds like this one will undoubtedly play a pivotal role in advancing therapeutic interventions across various medical disciplines.
2171146-22-6 ((2S)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidopropanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)